Cas no 132719-10-9 (1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone)
132719-10-9 structure
Product Name:1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
CAS No:132719-10-9
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD01319988
CID:820849
PubChem ID:2758667
Update Time:2024-11-02
1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 3’,5’-Dimethyl-2,2,2-trifluoroacetophenone
- 3',5'-Dimethyl-2,2,2-trifluoroacetophenone
- 1-(3,5-Dimethylphenyl)-2,2,2-trifluoroethanone
- Ethanone, 1-(3,5-dimethylphenyl)-2,2,2-trifluoro-
- Ethanone, 1-(3,5-dimethylphenyl)-2,2,2-trifluoro- (9CI)
- 1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone
- STL554639
- SOGZINXNLJBXMX-UHFFFAOYSA-N
- BBL100845
- AB08936
- 132719-10-9
- SCHEMBL20186007
- FS-5570
- EN300-1933013
- AKOS005259528
- DTXSID50374440
- CS-0444607
- MFCD01319988
- 1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one
-
- MDL: MFCD01319988
- Inchi: 1S/C10H9F3O/c1-6-3-7(2)5-8(4-6)9(14)10(11,12)13/h3-5H,1-2H3
- InChI Key: SOGZINXNLJBXMX-UHFFFAOYSA-N
- SMILES: FC(C(C1C=C(C)C=C(C)C=1)=O)(F)F
Computed Properties
- Exact Mass: 202.06057
- Monoisotopic Mass: 202.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023157-1g |
3',5'-Dimethyl-2,2,2-trifluoroacetophenone |
132719-10-9 | 97% | 1g |
£67.00 | 2022-03-01 | |
| Fluorochem | 023157-5g |
3',5'-Dimethyl-2,2,2-trifluoroacetophenone |
132719-10-9 | 97% | 5g |
£303.00 | 2022-03-01 | |
| Alichem | A019146548-5g |
3',5'-Dimethyl-2,2,2-trifluoroacetophenone |
132719-10-9 | 95% | 5g |
454.41 USD | 2021-06-15 | |
| Apollo Scientific | PC520513-5g |
1-(3,5-Dimethylphenyl)-2,2,2-trifluoroethanone |
132719-10-9 | 5g |
£240.00 | 2023-09-02 | ||
| Enamine | EN300-1933013-0.05g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1933013-0.1g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1933013-0.25g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1933013-0.5g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1933013-1.0g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-1933013-2.5g |
1-(3,5-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
132719-10-9 | 2.5g |
$1370.0 | 2023-09-17 |
1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
132719-10-9 (1-(3,5-dimethylphenyl)-2,2,2-trifluoro-ethanone) Related Products
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